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Compound of Interest

Compound Name: (R)-(-)-2-Pentanol

Cat. No.: B1631112 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the optical rotation of (R)-(-)-2-Pentanol, a
chiral secondary alcohol. The document details the fundamental principles of optical activity,

experimental protocols for its measurement, and relevant physicochemical data.

Introduction to Optical Rotation and Chirality
Optical rotation is a unique property of chiral molecules, which are molecules that are non-

superimposable on their mirror images. These mirror images are known as enantiomers. (R)-
(-)-2-Pentanol is the (R)-enantiomer of 2-pentanol and is levorotatory, meaning it rotates the

plane of plane-polarized light to the left (counter-clockwise).[1][2] Its enantiomer, (S)-(+)-2-

Pentanol, is dextrorotatory, rotating plane-polarized light to the right (clockwise) by the same

magnitude under identical conditions.[2] This phenomenon, known as optical activity, is a

critical parameter in the characterization and quality control of chiral compounds in the

pharmaceutical and chemical industries.[1]

The direction and magnitude of optical rotation are determined experimentally using a

polarimeter. The measured rotation is influenced by several factors, including the concentration

of the sample, the path length of the light through the sample, the temperature, and the

wavelength of the light used.[3][4] To standardize these measurements, the concept of specific

rotation ([α]) is used.
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Physicochemical and Optical Properties of (R)-(-)-2-
Pentanol
(R)-(-)-2-Pentanol is a colorless liquid at room temperature with a characteristic alcoholic odor.

[1] A summary of its key physical and optical properties is presented in the table below.

Property Value Reference

Molecular Formula C₅H₁₂O ChemSpider

Molecular Weight 88.15 g/mol ChemSpider

CAS Number 31087-44-2 [1]

Boiling Point 119-120 °C Sigma-Aldrich

Density 0.809 g/mL at 20 °C Sigma-Aldrich

Refractive Index n20/D 1.406 Sigma-Aldrich

Specific Rotation ([α]²⁵D) -13° (neat) Sigma-Aldrich

Specific Rotation Range -12.0° to -15.0° [5]

Factors Influencing Optical Rotation
The observed optical rotation of a sample is dependent on several experimental parameters.

Understanding these factors is crucial for accurate and reproducible measurements.
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Factor Description

Concentration (c)

The observed rotation is directly proportional to

the concentration of the chiral compound in

solution.

Path Length (l)

The observed rotation is directly proportional to

the length of the polarimeter cell through which

the light passes.

Temperature (T)

Temperature can affect the conformation of the

chiral molecule and the density of the solvent,

thereby influencing the observed rotation.

Measurements are typically performed at a

constant temperature, commonly 20°C or 25°C.

[3][4]

Wavelength (λ)

The magnitude of optical rotation is highly

dependent on the wavelength of the light used.

This phenomenon is known as optical rotatory

dispersion (ORD). Standard measurements are

typically made using the sodium D-line (589

nm).[3]

Solvent

The solvent can interact with the chiral solute,

affecting its conformation and thus its optical

rotation. The solvent used should always be

specified when reporting specific rotation.

Experimental Protocol for Measuring Optical
Rotation
The following is a detailed methodology for measuring the optical rotation of a neat liquid

sample like (R)-(-)-2-Pentanol using a polarimeter.

4.1. Instrumentation and Materials

Polarimeter
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Polarimeter cell (1 dm)

(R)-(-)-2-Pentanol sample

Volumetric flasks and pipettes (if preparing solutions)

Appropriate solvent (if applicable)

Lint-free wipes

Thermometer

4.2. Procedure

Instrument Warm-up and Calibration:

Turn on the polarimeter and the light source (e.g., sodium lamp) and allow the instrument

to warm up and stabilize according to the manufacturer's instructions.

Calibrate the instrument by filling the clean polarimeter cell with a blank solvent (if

measuring a solution) or ensuring it is empty and clean for a neat sample. The reading

should be zero. Adjust if necessary.

Sample Preparation:

Ensure the (R)-(-)-2-Pentanol sample is pure and free of any particulate matter.

If measuring a neat sample, carefully fill the clean and dry polarimeter cell, ensuring there

are no air bubbles in the light path.

If preparing a solution, accurately weigh the (R)-(-)-2-Pentanol and dissolve it in a precise

volume of a suitable achiral solvent in a volumetric flask. Record the concentration in

g/mL.

Measurement:

Place the filled polarimeter cell into the sample chamber of the polarimeter.
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Record the temperature of the sample.

Look through the eyepiece and rotate the analyzer until the two halves of the visual field

have equal intensity (are equally dark).

Record the observed angle of rotation (α).

Repeat the measurement at least three times and calculate the average observed rotation.

4.3. Calculation of Specific Rotation

The specific rotation ([α]) is calculated using the following formula:

For a neat liquid: [α]Tλ = α / (l * d)

For a solution: [α]Tλ = α / (l * c)

Where:

[α] is the specific rotation.

T is the temperature in degrees Celsius.

λ is the wavelength of light (e.g., "D" for the sodium D-line).

α is the observed rotation in degrees.

l is the path length of the polarimeter cell in decimeters (dm).

d is the density of the neat liquid in g/mL.

c is the concentration of the solution in g/mL.

Visualizations
5.1. Principle of Optical Activity

The following diagram illustrates the fundamental principle of how a chiral molecule like (R)-
(-)-2-Pentanol interacts with plane-polarized light.
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Caption: Interaction of light with a chiral sample in a polarimeter.

5.2. Experimental Workflow for Polarimetry

The logical flow of the experimental procedure for measuring optical rotation is depicted in the

following diagram.
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Caption: Step-by-step workflow for the measurement of optical rotation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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